[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl][4-(4-methylpiperazino)phenyl]methanone

• IUPAC Name: [1-(3-chloro-4-methylphenyl)triazol-4-yl]-[4-(4-methylpiperazin-1-yl)phenyl]methanone
• InChI: InChI=1S/C21H22ClN5O/c1-15-3-6-18(13-19(15)22)27-14-20(23-24-27)21(28)16-4-7-17(8-5-16)26-11-9-25(2)10-12-26/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: RLUJURYWYUECMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)C3=CC=C(C=C3)N4CCN(CC4)C)Cl
• Molecular Formula: C21H22ClN5O
• Molecular Weight: 395.9 g/mol

Description

[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl][4-(4-methylpiperazino)phenyl]methanone is a useful research compound. Its molecular formula is C21H22ClN5O and its molecular weight is 395.89. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Activity : A study by Nagaraj et al. (2018) synthesized a series of novel compounds similar to the one , which showed significant inhibition of bacterial growth. This highlights the compound's potential antimicrobial properties (Nagaraj, Srinivas, & Rao, 2018).

• Crystal Structure Analysis : Research by Cao et al. (2010) focused on the synthesis and crystal structure of a closely related compound, providing insights into its molecular arrangement and potential applications in material science (Cao, Dong, Shen, & Dong, 2010).

• Electrochemical and Liquid Crystal Properties : Zhao et al. (2013) explored the electrochemical properties and liquid crystal behavior of triazolylferrocene derivatives, a category to which the compound belongs. This study offers valuable information for potential applications in electrochemistry and liquid crystal technology (Zhao, Guo, Chen, & Bian, 2013).

• Antifungal Activity : A study by Sunitha et al. (2017) synthesized and evaluated the antimicrobial activity of benzofuran-based 1,2,3-triazoles, indicating the potential use of such compounds in developing new antifungal agents (Sunitha, Angajala, Shankar, Kumar, Krishna, Lincoln, & Pochampalli, 2017).

• Synthesis and Anticancer Activity : Research conducted by Battula et al. (2017) involved the synthesis of thiomorpholine 1,1-dioxide derived 1,2,3-triazole hybrids, which demonstrated potential as anticancer agents in in vitro and in vivo studies. This indicates a promising avenue for cancer therapy research (Battula, Narsimha, Thatipamula, Reddy, & Nagavelli, 2017).